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Compound of Interest

Compound Name: Gat211

Cat. No.: B15618360 Get Quote

Essential Safety and Handling Guide for Gat211
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Gat211, a cannabinoid 1 receptor (CB1R) positive allosteric modulator. The following

procedures are designed to ensure the safe execution of research and development activities

involving this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Gat211 is not publicly available, based on its

nature as a research chemical, a cautious approach to handling is warranted. The following

personal protective equipment is essential to minimize exposure and ensure personal safety.
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Protection Type Recommended PPE Purpose

Hand Protection Nitrile gloves
To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder form to avoid

inhalation. Use in a well-

ventilated area or under a

fume hood.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

Gat211 and ensuring a safe laboratory environment.

Engineering Controls:

Work in a well-ventilated laboratory.

Use a chemical fume hood when handling the solid form of Gat211 to avoid inhalation of

dust particles.

General Hygiene Practices:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in the laboratory.

Storage:
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Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six

months.[1]

Disposal Plan
Dispose of Gat211 and any contaminated materials in accordance with institutional, local,

state, and federal regulations for chemical waste.

General Disposal Guidelines:

Chemical Waste Collection: Collect waste containing Gat211 in a designated, properly

labeled, and sealed container.

Consult Safety Officer: Contact your institution's Environmental Health and Safety (EHS)

department or designated safety officer for specific disposal procedures.

Avoid Drain Disposal: Do not dispose of Gat211 down the drain unless explicitly approved by

your institution's EHS and local regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for Gat211.
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Property Value

CAS Number 102704-40-5[1]

Molecular Formula C₂₂H₁₈N₂O₂[2]

Molecular Weight 342.4 g/mol [2]

EC₅₀ for cAMP activation 260 nM[1]

EC₅₀ for β-arrestin2 activation 650 nM[1]

Solubility in DMF 25 mg/mL[2]

Solubility in DMSO 10 mg/mL[2]

Solubility in Ethanol 5 mg/mL[2]

Experimental Workflow
The following diagram illustrates a general workflow for handling Gat211 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.medchemexpress.com/gat211.html
https://www.caymanchem.com/product/24484/gat211
https://www.caymanchem.com/product/24484/gat211
https://www.medchemexpress.com/gat211.html
https://www.medchemexpress.com/gat211.html
https://www.caymanchem.com/product/24484/gat211
https://www.caymanchem.com/product/24484/gat211
https://www.caymanchem.com/product/24484/gat211
https://www.benchchem.com/product/b15618360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Don PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Prepare Workspace
(Fume Hood, Clean Surface)

3. Weigh Gat211 Powder

4. Dissolve in Appropriate Solvent
(e.g., DMSO, DMF, Ethanol)

5. Perform Experiment

6. Decontaminate Workspace and Equipment

7. Dispose of Waste
(Follow Institutional Guidelines)

8. Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for handling Gat211.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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